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Introduction
BODIPY FL C5 (4,4-Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Pentanoic Acid) is

a versatile and brightly fluorescent green dye. Its utility in fluorescence microscopy stems from

its high fluorescence quantum yield, sharp emission peak, and relative insensitivity to the

polarity of its environment.[1] These characteristics make it an excellent tool for a variety of

applications, including the labeling of lipids, proteins, and other biomolecules, as well as for

tracking cellular processes.[2][3] This document provides detailed application notes and

protocols for the effective use of BODIPY FL C5 in fluorescence microscopy.

Spectral Properties and Quantitative Data
BODIPY FL C5 exhibits spectral properties similar to fluorescein (FITC) and Alexa Fluor 488.[4]

Its key quantitative characteristics are summarized in the table below, providing a basis for

selecting appropriate microscopy hardware and for quantitative imaging studies.
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Property Value Reference

Excitation Maximum (Ex) ~505 nm [5][6]

Emission Maximum (Em) ~511-513 nm [5][7]

Molar Extinction Coefficient ~80,000 cm⁻¹M⁻¹ [7]

Fluorescence Quantum Yield High [2][8]

Fluorescence Lifetime (τ)
~5.4 - 5.7 nanoseconds (in

Methanol)
[9]

Recommended Microscopy Settings
To achieve optimal signal-to-noise ratio and minimize phototoxicity, it is crucial to configure the

fluorescence microscope with the appropriate excitation source and filter sets.

Excitation:

Laser Lines: An Argon-ion laser at 488 nm or a solid-state laser with a similar wavelength is

ideal for exciting BODIPY FL C5.

Lamps: For arc lamp-based systems, a standard FITC/GFP filter cube is suitable.

Filter Sets: A standard FITC or GFP filter set is generally effective for imaging BODIPY FL C5.

The typical components of such a set are:

Excitation Filter: 470/40 nm or 480/30 nm bandpass filter.

Dichroic Mirror: 495 nm or 505 nm longpass.

Emission Filter: 525/50 nm or 520/40 nm bandpass filter.

Experimental Protocols
The following protocols provide a starting point for staining various biological samples with

BODIPY FL C5. Optimization may be required depending on the specific cell type,

experimental conditions, and research question.
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Live Cell Staining with BODIPY FL C5-Ceramide
BODIPY FL C5 is often conjugated to other molecules, such as ceramide, to target specific

organelles like the Golgi apparatus.[6][10]

Materials:

BODIPY FL C5-ceramide complexed to BSA

Sterile distilled water

Ice-cold cell culture medium

Fresh, pre-warmed cell culture medium (37°C)

Protocol:

Prepare Stock Solution: Reconstitute 5 mg of BODIPY FL C5-ceramide in 150 µL of sterile

distilled water to create a 0.5 mM stock solution.

Prepare Working Solution: Dilute the stock solution 1:100 in cell culture medium to a final

working concentration of 5 µM.

Staining: a. Remove the culture medium from the cells. b. Add the 5 µM working solution to

the cells. c. Incubate for 30 minutes at 4°C.[5]

Wash: a. Wash the cells twice with ice-cold medium.[5]

Chase: a. Add fresh, pre-warmed medium to the cells. b. Incubate for an additional 30

minutes at 37°C.[5]

Final Wash: Wash the cells again with fresh medium before imaging.[5]

Imaging: Proceed with fluorescence microscopy using the recommended settings.

Staining of Fixed Cells for Lipid Droplets
BODIPY dyes are widely used for staining neutral lipid droplets in fixed cells.[2]
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Materials:

BODIPY FL C5 stock solution (e.g., 1 mg/mL in DMSO)

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Mounting medium

Protocol:

Cell Fixation: a. Wash cells grown on coverslips twice with PBS. b. Fix the cells with 4% PFA

for 15-20 minutes at room temperature.[2] c. Wash the cells three times with PBS.

Prepare Working Solution: Dilute the BODIPY FL C5 stock solution in PBS to a final

concentration of 1-2 µg/mL.

Staining: a. Incubate the fixed cells with the BODIPY working solution for 15-30 minutes at

room temperature, protected from light.[11]

Wash: Wash the cells three times with PBS.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Imaging: Image the samples using a fluorescence microscope with the appropriate filter set.

Troubleshooting and Considerations
Photostability: While BODIPY dyes are generally more photostable than fluorescein,

prolonged exposure to high-intensity light can still lead to photobleaching.[8][12] To mitigate

this, use the lowest possible excitation power and exposure time necessary to obtain a good

signal. The use of an anti-fade mounting reagent is recommended for fixed samples.[2]

Background Fluorescence: High background can result from excess dye that was not

washed away. Ensure thorough washing steps. In some cases, reducing the dye

concentration or incubation time may be necessary.
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Solvent Effects: The spectral properties of BODIPY dyes are generally insensitive to the

solvent environment.[9] However, the solubility and stability of the dye stock solution are

important. Store stock solutions in a high-quality anhydrous solvent like DMSO at -20°C or

-80°C, protected from light.[13]

Cytotoxicity: For live-cell imaging, it is essential to determine the optimal dye concentration

that provides good staining without inducing cytotoxic effects. This can be assessed by

monitoring cell morphology and viability over the course of the experiment.

Diagrams
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Caption: Workflow for staining live cells with BODIPY FL C5-ceramide.

Logical Relationship for Microscopy Setup
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Caption: Light path for BODIPY FL C5 fluorescence microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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